Cas no 2228202-37-5 (1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-ol
• CAS No: 2228202-37-5
• MF: C₉H₁₁BrOS
• MW: 247.152040719986
• CID: 6060956
• PubChem ID: 165645424
• Update Time: 2025-07-02

1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-ol
• 1-[1-(4-bromothiophen-2-yl)cyclopropyl]ethan-1-ol
• 2228202-37-5
• EN300-1906101

• Inchi： 1S/C9H11BrOS/c1-6(11)9(2-3-9)8-4-7(10)5-12-8/h4-6,11H,2-3H2,1H3
• InChI Key： FOGSAXWPBSNRNF-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C1(C(C)O)CC1

Computed Properties

• Exact Mass: 245.97140g/mol
• Monoisotopic Mass: 245.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-ol

Chemical Profile of 1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-ol (CAS No. 2228202-37-5)

1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-ol, identified by its CAS number 2228202-37-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that incorporate both thiophene and cyclopropane moieties, features that are often exploited for their potential biological activity. The presence of a bromine substituent at the 4-position of the thiophene ring enhances its utility as a synthetic intermediate, particularly in the development of novel therapeutic agents.

The structural framework of 1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-ol combines the aromatic stability of the thiophene ring with the strained geometry of the cyclopropane group. Such structural motifs are frequently investigated for their ability to modulate biological targets, including enzymes and receptors, which are critical in various disease pathways. The cyclopropane unit, in particular, is known for its ability to induce conformational constraints that can improve binding affinity and selectivity in drug candidates.

In recent years, there has been a surge in research focused on thiophene-based compounds due to their demonstrated efficacy in multiple therapeutic areas. For instance, derivatives of thiophene have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The bromine atom in 1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-ol serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, enabling the synthesis of structurally diverse libraries for high-throughput screening.

The cyclopropylethanone moiety within this compound introduces a unique electronic and steric environment that can influence its interactions with biological targets. Computational studies have suggested that the strained cyclopropane ring can engage in favorable π-stacking interactions or hydrophobic pockets within proteins, potentially enhancing drug-like properties such as solubility and metabolic stability. Additionally, the hydroxyl group at the terminal position provides a site for further derivatization, allowing chemists to fine-tune physicochemical properties like lipophilicity and polar surface area.

Current research endeavors are increasingly leveraging 1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-ol as a building block for exploring novel pharmacophores. For example, recent publications have highlighted its utility in generating kinase inhibitors, where the combination of thiophene and cyclopropane scaffolds contributes to potent and selective binding. Furthermore, the bromine substituent has been exploited to introduce photoreactive groups, enabling applications in photoaffinity labeling studies—a technique crucial for elucidating enzyme mechanisms and identifying novel drug targets.

The synthesis of 1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-ol typically involves multi-step organic transformations, starting from commercially available precursors such as 2-bromo-thiophene and cyclopropylmagnesium bromide. Advances in synthetic methodologies have streamlined these processes, making it more feasible to produce this compound on scales suitable for both academic research and industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly instrumental in constructing the desired carbon-carbon bonds with high efficiency and regioselectivity.

The pharmacological potential of 1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-ol has not been exhaustively explored; however, preliminary data suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammation and cancer progression. The structural features present in this molecule align well with known pharmacophoric patterns recognized by biological targets, making it a promising candidate for further medicinal chemistry optimization. Collaborative efforts between synthetic chemists and biochemists are essential to fully harness its therapeutic potential.

As our understanding of molecular interactions continues to evolve, compounds like 1-1-(4-bromothiophen-2-yl)cyclopropylethan-1-ol will play an increasingly significant role in drug discovery initiatives. The integration of computational modeling with experimental validation has accelerated the pace at which novel candidates are identified and optimized. By leveraging cutting-edge technologies such as fragment-based drug design and structure-based virtual screening, researchers can rapidly assess the binding affinity and selectivity of CAS No. 2228202-37-5, thereby expediting the transition from bench to bedside.

In conclusion,1-(4-bromothiophen)-cyclopropylethanone represents a compelling example of how structural innovation can drive advancements in medicinal chemistry. Its unique combination of functional groups offers numerous opportunities for further exploration, both in academic laboratories and industrial settings. As new methodologies emerge and our knowledge base expands,CAS No 2228202 37 5 will undoubtedly continue to be a valuable asset in the quest for next-generation therapeutics.